3-(4-Aminomethyl-2-methyl-phenyl)-propionic Acid Methyl Ester

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: methyl 3-[4-(aminomethyl)-2-methylphenyl]propanoate
• InChI: InChI=1S/C12H17NO2/c1-9-7-10(8-13)3-4-11(9)5-6-12(14)15-2/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key: UZAHCFHUCHGTFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN)CCC(=O)OC

Description

3-(4-Aminomethyl-2-methyl-phenyl)-propionic Acid Methyl Ester is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(4-Azidomethyl-2-methyl-phenyl)-propionic acid methyl ester (0.20 g, 0.86 mmol) and 5% Pd/C (32 mg) in EtOH (50 mL) is exposed to a hydrogen atmosphere (60 psi) at RT overnight. Upon filtering the mixture through Celite, the filtrate is concentrated to yield the title compound (0.14 g, 78%). The material is used without further purification.